Cas no 1060816-16-1 (2-Chloro-4-isopropyloxazole)
2-Chloro-4-isopropyloxazole structure
Product Name:2-Chloro-4-isopropyloxazole
CAS No:1060816-16-1
MF:C6H8ClNO
MW:145.586820602417
CID:2853316
PubChem ID:58448658
Update Time:2024-03-01
2-Chloro-4-isopropyloxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-CHLORO-4-ISOPROPYLOXAZOLE
- AB68311
- 2-Chloro-4-isopropyloxazole
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- Inchi： 1S/C6H8ClNO/c1-4(2)5-3-9-6(7)8-5/h3-4H,1-2H3
- InChI Key： BWGOWFAWFJOIPN-UHFFFAOYSA-N
- SMILES： ClC1=NC(=CO1)C(C)C
Computed Properties
- Exact Mass: 145.0294416g/mol
- Monoisotopic Mass: 145.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26
2-Chloro-4-isopropyloxazole Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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